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Compound of Interest

Compound Name: DBPR728

Cat. No.: B15584941

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like DBPR728 are paramount for ensuring laboratory
safety and environmental protection. As a potent Aurora A kinase inhibitor, DBPR728 requires
careful management throughout its lifecycle in the laboratory, from receipt to final disposal.
While a specific Safety Data Sheet (SDS) with detailed disposal instructions for DBPR728 is
not publicly available, established guidelines for the disposal of potent chemical compounds
and hazardous laboratory waste provide a necessary framework for its safe management.

Physicochemical Properties of DBPR728

A clear understanding of the physicochemical properties of DBPR728 is the first step in
establishing safe handling and disposal procedures. The following table summarizes key
guantitative data for this compound.
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Property Value

Molecular Formula C29H37CIFN9O2

Molecular Weight 598.12 g/mol

Appearance Solid

Solubility 10 mM in DMSO

Storage (Solid Powder) -20°C for 12 months; 4°C for 6 months
Storage (In Solvent) -80°C for 6 months; -20°C for 6 months

General Disposal Principles for Potent Compounds

Given that DBPR728 is a potent kinase inhibitor used in cancer research, it should be handled
as a hazardous chemical.[1] The following procedures, based on general laboratory hazardous
waste disposal guidelines, should be implemented.[2][3] It is crucial to consult your institution's
Environmental Health & Safety (EH&S) office for specific protocols and to ensure compliance
with local and national regulations.

Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions.[3]

¢ Solid Waste: All disposable materials that have come into contact with DBPR728, such as
gloves, weighing papers, and contaminated bench paper, should be collected in a
designated, clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing DBPR728, including unused experimental solutions and
rinsates, should be collected in a separate, compatible, and clearly labeled hazardous waste
container. Do not mix with other solvent wastes unless explicitly permitted by your
institution's waste management plan.[3] Halogenated and non-halogenated solvent wastes
should generally be kept separate.[3]

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.
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Container Management

Waste containers must be appropriate for the type of waste they hold.

o Use containers made of a compatible material. For instance, strong acids should not be
stored in metal containers.[2][3]

o All waste containers must have tightly fitting caps and be kept closed except when adding
waste.[3]

o Label all waste containers clearly with "Hazardous Waste" and the full chemical name of the
contents. Do not use abbreviations or chemical formulas.

Experimental Protocols for Waste Deactivation

While specific, validated protocols for the chemical deactivation of DBPR728 are not available
in the provided information, some general principles for treating surplus and waste chemicals in
a laboratory setting can be considered. However, any in-laboratory treatment of hazardous
waste should only be performed by trained personnel with a thorough understanding of the
chemical reactions and potential hazards involved, and in accordance with institutional and
regulatory guidelines.[4] Neutralization of acidic or basic waste streams is a common in-lab
procedure, but this is unlikely to be applicable to DBPR728.[5] For potent, complex organic
molecules, high-temperature incineration is often the recommended disposal method.[1]

Safe Handling and Disposal Workflow

The following diagram illustrates a general workflow for the safe handling and disposal of a
potent research compound like DBPR728. This workflow emphasizes a cradle-to-grave
approach to chemical management within the laboratory.
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General workflow for safe handling and disposal of potent compounds.
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Disclaimer: This information is intended as a general guide. Always prioritize the specific
instructions provided in the Safety Data Sheet (SDS) for any chemical and adhere to all local
and institutional regulations for hazardous waste disposal. Consult your organization's
Environmental Health & Safety (EH&S) department for detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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